Cas no 1805306-99-3 (5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
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- Inchi: 1S/C10H5ClF6N2O/c11-3-5-4-19-6(1-2-18)7(9(12,13)14)8(5)20-10(15,16)17/h4H,1,3H2
- InChI Key: VYGNKKAKDVIXEO-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(CC#N)C(C(F)(F)F)=C1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 376
- XLogP3: 3
- Topological Polar Surface Area: 45.9
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080649-1g |
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile |
1805306-99-3 | 97% | 1g |
$1,445.30 | 2022-04-01 |
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
Comprehensive Overview of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3)
The compound 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.
One of the key reasons for the growing interest in 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core provides a versatile scaffold for further functionalization. The presence of trifluoromethyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, which are critical factors in the design of effective pharmaceuticals.
In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties. Fluorine incorporation often improves a molecule's bioavailability and binding affinity, making 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile a sought-after building block. Its CAS No. 1805306-99-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, the compound's potential applications in crop protection and pesticide development align with the increasing focus on sustainable agriculture.
The synthesis of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Chemists are exploring greener synthetic routes to minimize environmental impact, a topic of great interest in the context of green chemistry. The compound's chloromethyl group also offers a reactive handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.
From a commercial perspective, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability are influenced by the complexity of its synthesis and the purity requirements of end-users. Researchers frequently inquire about its spectroscopic data, HPLC methods, and storage conditions, highlighting the need for detailed technical documentation.
Looking ahead, the compound's potential extends beyond traditional applications. With the rise of AI-driven drug discovery, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile could play a pivotal role in virtual screening campaigns. Its structural motifs are compatible with machine learning algorithms designed to predict bioactive molecules, making it a valuable asset in the era of computational chemistry.
In summary, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3) represents a fascinating intersection of chemistry, biology, and technology. Its versatility and unique properties ensure its continued relevance in scientific research, particularly in fields prioritizing innovation and sustainability. As the scientific community delves deeper into its applications, this compound is poised to contribute significantly to advancements in healthcare and agriculture.
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